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Compound of Interest

Compound Name: 4-(1-Aminoethyl)oxan-4-ol

Cat. No.: B15266601

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(1-Aminoethyl)oxan-4-ol is not readily
available. The following disposal procedures are based on general best practices for handling
potentially hazardous laboratory chemicals, particularly those with structural similarities to
compounds that may exhibit toxicity. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all local, state, and federal regulations.

Researchers and drug development professionals handling 4-(1-Aminoethyl)oxan-4-ol must
adopt a conservative approach to its disposal due to the absence of comprehensive safety
data. The presence of an aminoethyl group and a tertiary alcohol on an oxane ring suggests
that the compound may be biologically active and could pose health and environmental
hazards. Therefore, it should be treated as a hazardous waste stream unless confirmed
otherwise by a certified analysis.

Assumed Hazard Profile and Safety Precautions

Based on the precautionary principle, 4-(1-Aminoethyl)oxan-4-ol should be handled as a
substance with potential for significant health and environmental effects. The following table
summarizes the assumed hazard profile that should guide its handling and disposal.
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- d Cat Assumed Risk for 4-(1- Recommended
azard Categor
2 Aminoethyl)oxan-4-ol Precautions

Wear appropriate Personal

Protective Equipment (PPE),

Potentially harmful if including a lab coat, safety
Acute Toxicity swallowed, inhaled, or in glasses, and chemical-
contact with skin. resistant gloves. Handle in a

well-ventilated area or a

chemical fume hood.

_ Minimize exposure. Use
) o Potential for long-term health ) )
Chronic Toxicity ] ] o engineering controls to prevent
effects, including mutagenicity. ) ) )
inhalation or skin contact.

] ) Do not dispose of down the
Assumed to be toxic to aquatic ) ]
) ] ] ) drain or in regular trash.[3]
Environmental Hazard life with long-lasting effects.[1]

[2]

Prevent any release into the

environment.

Avoid mixing with other
o Generally stable, but )
Reactivity ) o chemical waste streams unless
incompatibilities are unknown. o
compatibility is known.

Step-by-Step Disposal Protocol

The proper disposal of 4-(1-Aminoethyl)oxan-4-ol requires careful segregation and handling
to ensure the safety of laboratory personnel and to protect the environment.

1. Waste Minimization: Before beginning experimental work, plan to minimize the generation of
waste containing 4-(1-Aminoethyl)oxan-4-ol.[4][5] This can be achieved by:

Using the smallest scale possible for experiments.

Not preparing excess solutions.

Checking if surplus chemicals can be used by other researchers in your institution.

N

. Waste Collection and Segregation:
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e Solid Waste: Collect any solid 4-(1-Aminoethyl)oxan-4-ol and contaminated materials (e.qg.,
weighing boats, contaminated gloves, pipette tips) in a dedicated, clearly labeled, and sealed
waste container.[6]

 Liquid Waste: Collect solutions containing 4-(1-Aminoethyl)oxan-4-ol in a separate, leak-
proof, and chemically compatible container. Do not mix with other solvent waste streams
unless explicitly permitted by your EHS department.

e Aqueous Solutions: Do not dispose of aqueous solutions containing 4-(1-Aminoethyl)oxan-
4-ol down the drain, as it is assumed to be toxic to aquatic life.[1][2] Collect these solutions
as hazardous aqueous waste.

3. Labeling and Storage:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "4-(1-Aminoethyl)oxan-4-ol," and a clear description of the waste (e.g.,
"Solid waste contaminated with...", "Aqueous solution of...").[7]

o Store the sealed waste containers in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation.[4][8] The SAA should be a secondary containment system
to prevent spills.

» Ensure that the waste containers are kept closed except when adding waste.[4]
4. Disposal Request:

e Once the waste container is full or you have finished the experiments generating this waste,
arrange for its disposal through your institution's EHS department or a licensed hazardous
waste disposal company.[9]

o Do not attempt to treat or neutralize the chemical waste yourself unless you have a specific,
approved protocol from your EHS department.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-(1-Aminoethyl)oxan-4-ol.
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Caption: Workflow for the safe disposal of 4-(1-Aminoethyl)oxan-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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